Cas no 1780874-22-7 (5-(Difluoromethyl)benzo[d]oxazole-2-carboxaldehyde)
5-(Difluoromethyl)benzo[d]oxazole-2-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-(Difluoromethyl)benzo[d]oxazole-2-carboxaldehyde
-
- Inchi: 1S/C9H5F2NO2/c10-9(11)5-1-2-7-6(3-5)12-8(4-13)14-7/h1-4,9H
- InChI Key: GIKYBHUQVLZMFF-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2=C(C=1)N=C(C=O)O2)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 225
- XLogP3: 2.2
- Topological Polar Surface Area: 43.1
5-(Difluoromethyl)benzo[d]oxazole-2-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081001499-250mg |
5-(Difluoromethyl)benzo[d]oxazole-2-carboxaldehyde |
1780874-22-7 | 98% | 250mg |
$5,032.49 | 2022-04-02 | |
| Alichem | A081001499-500mg |
5-(Difluoromethyl)benzo[d]oxazole-2-carboxaldehyde |
1780874-22-7 | 98% | 500mg |
$7,179.44 | 2022-04-02 | |
| Alichem | A081001499-1g |
5-(Difluoromethyl)benzo[d]oxazole-2-carboxaldehyde |
1780874-22-7 | 98% | 1g |
$12,722.12 | 2022-04-02 |
5-(Difluoromethyl)benzo[d]oxazole-2-carboxaldehyde Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 5-(Difluoromethyl)benzo[d]oxazole-2-carboxaldehyde
Recent Advances in the Application of 5-(Difluoromethyl)benzo[d]oxazole-2-carboxaldehyde (CAS: 1780874-22-7) in Chemical Biology and Pharmaceutical Research
The compound 5-(Difluoromethyl)benzo[d]oxazole-2-carboxaldehyde (CAS: 1780874-22-7) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its difluoromethyl group and benzo[d]oxazole core, has demonstrated significant potential in the development of enzyme inhibitors, fluorescent probes, and drug candidates. Recent studies have highlighted its versatility as a building block for the construction of complex molecular architectures with tailored biological activities.
A 2023 study published in the Journal of Medicinal Chemistry explored the use of 5-(Difluoromethyl)benzo[d]oxazole-2-carboxaldehyde as a precursor for the synthesis of selective kinase inhibitors. The researchers successfully utilized this compound to develop a series of potent and selective inhibitors targeting protein kinases involved in inflammatory pathways. The difluoromethyl group was found to play a crucial role in enhancing metabolic stability and improving pharmacokinetic properties of the resulting compounds, while the aldehyde functionality allowed for efficient derivatization through various condensation reactions.
In the field of chemical biology, recent work published in ACS Chemical Biology (2024) demonstrated the application of this compound in the development of fluorescent molecular probes. The benzo[d]oxazole core provided an excellent fluorophore scaffold, and the aldehyde group enabled conjugation with various biomolecules. These probes showed remarkable photostability and were successfully used for real-time imaging of cellular processes, particularly in studies of protein-protein interactions and intracellular signaling pathways.
From a synthetic chemistry perspective, several innovative methodologies have been reported for the efficient preparation and functionalization of 5-(Difluoromethyl)benzo[d]oxazole-2-carboxaldehyde. A 2024 Nature Communications paper described a novel catalytic system that significantly improved the yield and purity of this compound, making it more accessible for large-scale pharmaceutical applications. The optimized synthetic route reduced the number of steps from previous methods while maintaining excellent atom economy.
Recent structure-activity relationship (SAR) studies have revealed that modifications at the 2-carboxaldehyde position of 5-(Difluoromethyl)benzo[d]oxazole can dramatically influence biological activity. Researchers have successfully developed derivatives showing promising activity against various disease targets, including antimicrobial resistance and neurodegenerative disorders. The compound's unique electronic properties, conferred by the difluoromethyl group and heterocyclic system, appear to contribute to its diverse biological interactions.
Looking forward, 5-(Difluoromethyl)benzo[d]oxazole-2-carboxaldehyde continues to attract significant research interest due to its multifunctional nature and potential applications in drug discovery. Current research efforts are focusing on expanding its utility in PROTAC (proteolysis targeting chimera) development, covalent inhibitor design, and as a versatile handle for bioconjugation in antibody-drug conjugates. The compound's unique combination of structural features positions it as a valuable tool in modern medicinal chemistry and chemical biology research.
1780874-22-7 (5-(Difluoromethyl)benzo[d]oxazole-2-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)